Cas no 88413-95-0 (8-Azaspiro[5.6]dodecane)
8-Azaspiro[5.6]dodecane Chemical and Physical Properties
Names and Identifiers
-
- 8-azaspiro[5.6]dodecane
- 2-azaspiro[6.5]dodecane
- 8-Azaspiro[5.6]dodecane
-
- Inchi: 1S/C11H21N/c1-2-6-11(7-3-1)8-4-5-9-12-10-11/h12H,1-10H2
- InChI Key: YYVOWGPIVKSZCV-UHFFFAOYSA-N
- SMILES: N1CCCCC2(C1)CCCCC2
Computed Properties
- Exact Mass: 167.167399674g/mol
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12
8-Azaspiro[5.6]dodecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A282626-100mg |
8-\u200bAzaspiro[5.6]\u200bdodecane |
88413-95-0 | 100mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A282626-500mg |
8-\u200bAzaspiro[5.6]\u200bdodecane |
88413-95-0 | 500mg |
$ 1045.00 | 2022-06-08 | ||
| TRC | A282626-1g |
8-\u200bAzaspiro[5.6]\u200bdodecane |
88413-95-0 | 1g |
$ 1590.00 | 2022-06-08 | ||
| Enamine | EN300-151788-0.05g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 0.05g |
$1140.0 | 2025-03-21 | |
| Enamine | EN300-151788-0.1g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 0.1g |
$1195.0 | 2025-03-21 | |
| Enamine | EN300-151788-0.25g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 0.25g |
$1249.0 | 2025-03-21 | |
| Enamine | EN300-151788-0.5g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 0.5g |
$1302.0 | 2025-03-21 | |
| Enamine | EN300-151788-1.0g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 1.0g |
$1357.0 | 2025-03-21 | |
| Enamine | EN300-151788-2.5g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 2.5g |
$2660.0 | 2025-03-21 | |
| Enamine | EN300-151788-5.0g |
8-azaspiro[5.6]dodecane |
88413-95-0 | 95.0% | 5.0g |
$3935.0 | 2025-03-21 |
8-Azaspiro[5.6]dodecane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 8-Azaspiro[5.6]dodecane
Professional Introduction to Compound with CAS No. 88413-95-0 and Product Name: 8-Azaspiro[5.6]dodecane
The compound identified by the CAS number 88413-95-0 and the product name 8-Azaspiro[5.6]dodecane represents a significant area of interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive research in recent years.
8-Azaspiro[5.6]dodecane is characterized by its spirocyclic core, which consists of two fused rings connected by a nitrogen atom. This structural motif imparts a high degree of rigidity to the molecule, influencing its interactions with biological targets. The compound’s molecular framework suggests potential applications in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.
Recent studies have highlighted the pharmacological relevance of 8-Azaspiro[5.6]dodecane and its derivatives. Researchers have been exploring its ability to modulate various signaling pathways, including those involved in pain perception, neurotransmitter release, and immune responses. The spirocyclic structure is particularly advantageous because it can mimic natural bioactive molecules while offering improved metabolic stability and selectivity.
In the realm of drug discovery, 8-Azaspiro[5.6]dodecane has been investigated for its potential as a scaffold for designing small-molecule inhibitors. Its nitrogen-containing ring system allows for hydrogen bonding interactions with biological targets, which is crucial for achieving high affinity and specificity. Furthermore, the compound’s spiro configuration provides a distinct spatial arrangement that can be optimized to enhance binding affinity and reduce off-target effects.
One of the most compelling aspects of 8-Azaspiro[5.6]dodecane is its versatility in derivative synthesis. By modifying functional groups on the spirocyclic core, chemists can generate a library of compounds with tailored biological properties. This flexibility has enabled researchers to screen for novel pharmacophores that could lead to breakthroughs in therapeutic intervention.
The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science, particularly in the development of chiral ligands and catalysts. The spirocyclic amine can serve as a building block for creating complex molecular architectures with specific electronic and optical properties.
From a synthetic chemistry perspective, 8-Azaspiro[5.6]dodecane poses an intriguing challenge due to its strained ring system and nitrogen connectivity. However, advances in organic synthesis have made it possible to construct this molecule with increasing efficiency and yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been instrumental in optimizing synthetic routes, enabling access to enantiomerically pure derivatives for biological evaluation.
The biological evaluation of 8-Azaspiro[5.6]dodecane has revealed promising results in preclinical models. Studies indicate that certain derivatives exhibit potent activity against inflammatory mediators and pain receptors, suggesting their utility in treating chronic inflammatory diseases and neuropathic pain conditions. Additionally, preliminary data suggest that these compounds may have neuroprotective effects, making them relevant for neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.
As research continues to uncover new therapeutic applications, the demand for high-quality synthetic methods for 8-Azaspiro[5.6]dodecane is expected to grow. Collaborative efforts between medicinal chemists, synthetic organic chemists, and biologists will be crucial in translating these findings into clinical reality. The development of robust synthetic strategies will not only facilitate further exploration but also ensure scalability for future commercialization.
The future prospects for 8-Azaspiro[5.6]dodecane are bright, with ongoing studies aimed at expanding its pharmacological profile and optimizing its pharmacokinetic properties. By leveraging cutting-edge computational modeling techniques alongside experimental approaches, researchers can accelerate the discovery process and identify lead compounds with enhanced efficacy and safety profiles.
In conclusion,8-Azaspiro[5.6]dodecane (CAS No: 88413-95-0) represents a fascinating compound with significant potential across multiple domains of science and medicine。 Its unique structural features make it a valuable scaffold for drug discovery, while its versatility in derivative synthesis opens up new avenues for innovation。 As research progresses, this compound is poised to play a pivotal role in advancing therapeutic interventions and materials science applications。
88413-95-0 (8-Azaspiro[5.6]dodecane) Related Products
- 2138068-68-3(9-butyl-2-azaspiro5.5undecane)
- 67626-13-5(8-Azaspiro[5.7]tridecane)
- 852108-48-6(TRICYCLO[3.3.1.13,7]DECANE-1-METHANAMINE, N-ETHYL-3,5,7-TRIMETHYL-)
- 90150-05-3(Cyclohexanemethanamine,N,N-diethyl-)
- 1342499-47-1(8-methyl-2-azaspiro5.5undecane)
- 162831-31-4(IEM 1754 dihydrobromide)
- 1341160-45-9(Tricyclo[3.3.1.13,7]decane-1-methanamine, N-butyl-)
- 176388-52-6(N,N,N-Trimethyl-5-[(tricyclo[3.3.1.13,7]dec-1-ylmethyl)amino]-1-pentanaminium)
- 790607-45-3(Tricyclo[3.3.1.13,7]decane-1-methanamine, N-ethyl-3,5-dimethyl- (9CI))
- 1783691-25-7(4-Cyclohexyl-3,3-dimethylpyrrolidine)